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Compound of Interest

Compound Name: Diethylene glycol adipate

Cat. No.: B1329770

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
synthesis of poly(diethylene glycol adipate) (PDEGA) through a two-stage melt
polycondensation reaction. This biodegradable and biocompatible polyester is of significant
interest for various applications, including as a plasticizer for other polymers and in the
development of drug delivery systems.

Introduction

Poly(diethylene glycol adipate) is an aliphatic polyester synthesized from the
polycondensation of diethylene glycol and adipic acid.[1][2] The synthesis is typically carried
out in a two-stage process: an initial esterification reaction to form oligomers, followed by a
polycondensation step at elevated temperatures and under vacuum to increase the polymer's
molecular weight by removing the water byproduct.[3] The properties of the resulting polymer,
such as molecular weight and polydispersity, are influenced by reaction conditions including
temperature, time, catalyst type, and concentration.[4]

Data Presentation

The following table summarizes typical reaction conditions and resulting polymer properties for
the synthesis of PDEGA via melt polycondensation.
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Parameter Value Reference
Reactants
Adipic Acid 1.0 mol equivalent [1]

Diethylene Glycol

1.0 mol equivalent

[1]

Catalyst

p-Toluenesulfonic acid (p-TSA)

~0.1-0.2% by weight of

reactants

[3]

Stannous chloride (SnCl2)

~0.3% by weight of reactants

[4]

Reaction Conditions

Esterification Temperature 160 - 180 °C [3]
Polycondensation Temperature 180 - 220 °C
Vacuum Pressure 10 - 15 mmHg

Resulting Polymer Properties

Molecular Weight (Mn)

2,000 - 4,000 g/mol

Polydispersity Index (PDI)

15-25

Acid Value

< 1.0 mg KOH/g

Experimental Protocols

Materials
o Adipic Acid (=99%)

Diethylene Glycol (=99%)

Chloroform (ACS grade)

Methanol (ACS grade)

p-Toluenesulfonic acid monohydrate (p-TSA) or Stannous chloride (SnClz2)
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» Nitrogen gas (high purity)

Equipment

e Three-neck round-bottom flask

e Mechanical stirrer

o Heating mantle with temperature controller

« Distillation head with condenser and receiving flask
e Vacuum pump with a pressure gauge

» Nitrogen inlet

Synthesis of Poly(diethylene glycol adipate)

This protocol describes a two-stage melt polycondensation synthesis.
Stage 1: Esterification

e To a clean and dry three-neck round-bottom flask equipped with a mechanical stirrer,
nitrogen inlet, and a distillation head, add equimolar amounts of adipic acid and diethylene
glycol (e.g., 0.28 mol, 41.0 g of adipic acid and 0.28 mol, 29.6 g of diethylene glycol).[1]

e Add the catalyst, for instance, p-toluenesulfonic acid (approximately 0.1-0.2% of the total
reactant weight).[3]

» Begin stirring the mixture and purge the reactor with a slow stream of nitrogen gas.
e Heat the reaction mixture to 160-180°C.[3]

» Maintain this temperature for 2-3 hours to facilitate the initial esterification. Water will be
produced as a byproduct and should be collected in the receiving flask. The reaction
progress can be monitored by the amount of water collected.

Stage 2: Polycondensation
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After the initial esterification, gradually increase the temperature to 180-220°C.

Once the desired temperature is reached, slowly apply a vacuum, reducing the pressure to
10-15 mmHg. Be cautious to avoid excessive foaming.

Continue the reaction under vacuum for an additional 3-5 hours to promote the removal of
water and increase the molecular weight of the polymer. The viscosity of the reaction mixture
will noticeably increase during this stage.

After the polycondensation is complete, turn off the heating and vacuum, and allow the
polymer to cool to room temperature under a nitrogen atmosphere. The resulting
poly(diethylene glycol adipate) will be a viscous liquid or a waxy solid.

Purification of Poly(diethylene glycol adipate)

Dissolve the crude polymer in a minimal amount of chloroform.

Slowly pour the chloroform solution into a beaker containing an excess of cold methanol
(approximately 10 times the volume of the chloroform solution) while stirring vigorously.

The purified polymer will precipitate out of the solution.

Decant the solvent and collect the precipitated polymer.

Dry the polymer in a vacuum oven at a slightly elevated temperature (e.g., 40-50°C) until a
constant weight is achieved to remove any residual solvent.

Characterization

Determination of Acid Value

The acid value is a measure of the free carboxylic acid groups present in the polymer and is an

indicator of the extent of the reaction. It is determined by titrating a known amount of the

polymer dissolved in a suitable solvent with a standardized solution of potassium hydroxide
(KOH).[1]

Accurately weigh approximately 1-2 g of the polymer into a flask.
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Dissolve the polymer in a suitable solvent mixture (e.g., toluene/ethanol).

Add a few drops of a suitable indicator (e.g., phenolphthalein) or use a potentiometric titrator.

Titrate the solution with a standardized solution of KOH in ethanol (e.g., 0.1 M) until the

endpoint is reached.

Calculate the acid value using the following formula: Acid Value (mg KOH/g) = (V *c *56.1) /
m Where:

o V =volume of KOH solution used (mL)

o ¢ = concentration of KOH solution (mol/L)

o 56.1 = molar mass of KOH ( g/mol )

o m = mass of the polymer sample (g)
Molecular Weight and Polydispersity Index (PDI)

The number-average molecular weight (Mn), weight-average molecular weight (Mw), and the
polydispersity index (PDI = Mw/Mn) can be determined by Gel Permeation Chromatography
(GPC) using a suitable solvent (e.g., tetrahydrofuran) and calibrated with polystyrene
standards.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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